Cas no 19284-91-4 (3-chloro-2-(methylsulfanyl)aniline)

• Product Name: 3-chloro-2-(methylsulfanyl)aniline
• CAS No: 19284-91-4
• MF: C₇H₈ClNS
• MW: 173.663119316101
• MDL: MFCD11636607
• CID: 1386063
• PubChem ID: 640703
• Update Time: 2025-06-09

3-chloro-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-2-(methylthio)-
• 2-amino-6-chlorophenyl methyl sulphide
• 19284-91-4
• 3-chloro-2-(methylthio)aniline
• 3-chloro-2-methylsulfanylaniline
• EN300-89903
• SCHEMBL3781780
• Z412037466
• WYILPFRFCVIKAK-UHFFFAOYSA-N
• CS-0263783
• InChI=1/C7H8ClNS/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,9H2,1H
• G49127
• 3-chloro-2-(methylsulfanyl)aniline
• AKOS009467741
• 3-chloro-2-(methylthio)benzenamine

• MDL： MFCD11636607
• Inchi： 1S/C7H8ClNS/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,9H2,1H3
• InChI Key： WYILPFRFCVIKAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1SC)N

Computed Properties

• Exact Mass: 173.00674
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-chloro-2-(methylsulfanyl)aniline

Comprehensive Overview of 3-Chloro-2-(methylsulfanyl)aniline (CAS No. 19284-91-4): Properties, Applications, and Industry Insights

3-Chloro-2-(methylsulfanyl)aniline (CAS No. 19284-91-4) is an organosulfur compound with a molecular formula of C₇H₈ClNS. This aromatic amine derivative features a chloro substituent at the 3-position and a methylsulfanyl group at the 2-position of the aniline ring. Its unique structural attributes contribute to its versatility in synthetic chemistry, particularly in the development of pharmaceutical intermediates, agrochemicals, and dye precursors. The compound's electron-rich aniline core and thioether functionality make it a valuable building block for heterocyclic synthesis.

In recent years, the demand for specialty chemicals like 3-Chloro-2-(methylsulfanyl)aniline has surged due to advancements in drug discovery and material science. Researchers frequently inquire about its synthetic routes, with common search queries including "CAS 19284-91-4 synthesis protocol" and "3-Chloro-2-(methylsulfanyl)aniline reactivity." The compound is typically synthesized via nucleophilic aromatic substitution (S_NAr) reactions or catalytic coupling methodologies, often employing palladium-catalyzed cross-coupling for higher yields.

The physicochemical properties of 3-Chloro-2-(methylsulfanyl)aniline include a molecular weight of 173.66 g/mol, a melting point range of 45–48°C, and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its logP value (~2.3) suggests favorable membrane permeability, a trait exploited in bioactive molecule design. Analytical characterization via HPLC, GC-MS, and NMR spectroscopy confirms its structural integrity, with the methylsulfanyl group exhibiting distinct ¹H-NMR signals at δ 2.4–2.6 ppm.

Industry applications of CAS 19284-91-4 span multiple sectors. In pharmaceuticals, it serves as a precursor for benzothiazole derivatives with reported antimicrobial and antitumor activities. Agrochemical formulations leverage its scaffold to develop herbicides and fungicides, addressing growing concerns about crop resistance—a hot topic in sustainable agriculture. Additionally, its role in azo dye synthesis aligns with trends in eco-friendly pigments, as manufacturers seek alternatives to heavy metal-based colorants.

Environmental and safety profiles of 3-Chloro-2-(methylsulfanyl)aniline are rigorously evaluated. While not classified as hazardous under standard regulations, proper handling with PPE (gloves, goggles) is recommended due to potential skin/eye irritation. Degradation studies indicate partial photolysis in aqueous media, prompting research into green chemistry approaches for its production—a response to the "sustainable chemical synthesis" trend dominating academic and industrial discourse.

Emerging research explores the compound's utility in organic electronics, particularly as a dopant for conductive polymers. This aligns with the booming interest in flexible electronics and IoT devices. Patent analyses reveal increasing filings involving 19284-91-4 in OLED materials and organic semiconductors, reflecting its cross-disciplinary relevance.

For quality assurance, suppliers typically provide ≥98% purity grades with certificates of analysis (CoA) detailing residual solvent levels and heavy metal content. Storage recommendations include amber glass containers under inert atmosphere to prevent oxidation—a critical consideration given the aniline moiety's susceptibility to air degradation. These protocols address frequent purchaser concerns about "long-term stability of CAS 19284-91-4."

The global market for 3-Chloro-2-(methylsulfanyl)aniline is projected to grow at a CAGR of 5.2% (2023–2030), driven by Asia-Pacific's fine chemical manufacturing expansion. Regulatory compliance with REACH and FDA guidelines remains pivotal, as evidenced by supplier FAQs addressing "GMP synthesis of 19284-91-4." Future directions may involve continuous flow chemistry adaptations to enhance scalability—an innovation frequently discussed in process chemistry forums.